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Pevonedistat (MLN4924): Drug Profile
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Compound Focus: Pevonedistat

CAS No.: 905579-51-3

Cat. No.: S549055

The table below summarizes the core characteristics of Pevonedistat based on the search results.

Attribute Description
Drug Name Pevonedistat (also known as MLN4924) [1] [2]
Category Small molecule inhibitor [2]

Primary Target

Mechanism of
Action
Molecular

Weight

CAS Number

NEDDB8-Activating Enzyme (NAE) [1] [2]

Inhibits neddylation, a process critical for the activation of Cullin-RING Ligases
(CRLs), leading to the accumulation of specific proteins that trigger cell cycle arrest
and apoptosis [1] [2].

443.2 g/mol [1]

905579-51-3 [1]

A Novel Therapeutic Strategy: Targeting YAP-driven

Cancers
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A key 2022 integrative pan-cancer analysis proposed Pevonedistat as a potential therapeutic agent for

cancers driven by the YAP oncogene [2]. The study revealed the following logical relationship and strategy:

(YAPl OverexpressiorD i Pevonedistat (MLIN4924) |

(Upregulates Skp2)

Disrupts
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Research-proposed pathway for targeting YAP-driven cancers with Pevonedistat.

Key Findings from the Pan-Cancer Analysis

The study that proposed this strategy yielded several key quantitative findings, summarized below [2].
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Analysis Type

Finding / Correlation

Implication

Differential
Expression

Prognostic
Analysis

Proliferation
Correlation

Drug Sensitivity
Correlation

YAP1 was generally overexpressed in a wide
range of cancers (pan-cancers).

YAP1 overexpression was significantly related to
poor prognosis in Pancreatic Adenocarcinoma
(PAAD).

YAP1 expression was positively correlated with
the proliferation marker MKI167 in almost all
cancer types analyzed.

SKP2 expression was negatively correlated
with MLN4924 IC50 values (i.e., higher SKP2
expression associated with greater drug
sensitivity).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Establishes YAP1 as a relevant
oncogene across multiple
cancer types.

Highlights YAP1 as a potential
prognostic marker.

Suggests a central role for YAP
in driving tumor cell growth.

Identifies SKP2 expression as a
potential predictive biomarker
for Pevonedistat efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s549055?utm_src=pdf-custom-synthesis
https://www.cellsignal.com/products/activators-inhibitors/mln4924-pevonedistat/85923?srsltid=AfmBOor-A6tZVT72VMfzXDSX3zke68eBTo0sPRsMfDNGklGgTqmt3Ztp
https://www.frontiersin.org/journals/genetics/articles/10.3389/fgene.2022.866702/full
https://www.smolecule.com/products/b549055#pevonedistat-preclinical-studies
https://www.smolecule.com/products/b549055#pevonedistat-preclinical-studies
https://www.smolecule.com/products/s549055?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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